N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-piperidinecarboxamide

• IUPAC Name: N-(4-methyl-1,2,5-oxadiazol-3-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C9H14N4O2/c1-7-8(12-15-11-7)10-9(14)13-5-3-2-4-6-13/h2-6H2,1H3,(H,10,12,14)
• InChI Key: ROKPGGYCENGYIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1NC(=O)N2CCCCC2
• Molecular Formula: C9H14N4O2
• Molecular Weight: 210.23 g/mol

Description

N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MP-10 and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-piperidinecarboxamide is not fully understood. However, it has been suggested that the compound acts as a positive allosteric modulator of the GABAA receptor. This results in an increase in the activity of the receptor, leading to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-piperidinecarboxamide has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to reduce anxiety and depression-like behaviors. It has also been shown to improve cognitive function and memory. In addition, it has been shown to have neuroprotective effects and to reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-piperidinecarboxamide in lab experiments is its high potency and selectivity. This allows for precise and accurate experiments. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments. In addition, the compound can be expensive, which can limit its use in some labs.

Future Directions

There are many potential future directions for the study of N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-piperidinecarboxamide. One direction is the development of new drugs based on the compound's scaffold. Another direction is the study of its potential use in the treatment of various diseases such as Alzheimer's and Parkinson's. Additionally, more research is needed to fully understand the compound's mechanism of action and its effects on the brain and body.
In conclusion, N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-piperidinecarboxamide is a chemical compound that has potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. Its high potency and selectivity make it a valuable tool for lab experiments. However, more research is needed to fully understand its mechanism of action and its effects on the brain and body. The compound's potential future directions include the development of new drugs and the study of its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-piperidinecarboxamide involves the reaction of 4-methyl-1,2,5-oxadiazole-3-carboxylic acid with piperidine and thionyl chloride. The reaction results in the formation of the desired product, which can be purified using various techniques such as column chromatography and recrystallization. The purity of the compound can be determined using analytical techniques such as NMR and HPLC.

Scientific Research Applications

N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-piperidinecarboxamide has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects. In pharmacology, it has been studied for its potential use as a drug to treat various diseases such as Alzheimer's and Parkinson's. In medicinal chemistry, it has been studied for its potential use as a scaffold for the development of new drugs.